The TC4 alloy is an ideal material for the lower control arm of military vehicles due to its low density and high strength. The TC4 alloy lower control arm formed by cross wedge rolling (CWR) has high innovation and application value. Based on the Arrhenius equation, the constitutive equation for the α + β two-phase region of the TC4 alloy was established and applied to the finite element model (FEM). The effect of process parameters on the necking defects of TC4 alloy shaft parts formed by CWR was studied and verified by experiments. Additionally, the effects of process parameters on the microstructure and mechanical properties were investigated. The results showed that the softening effect of TC4 alloy makes the rolled workpiece prone to necking defects. Different forming and stretching angles changed the axial forces between the die and the workpiece and affected the relative diameter reduction (RDR) of TC4 alloy rolled parts. The axial force and contact area F2 between the die and the rolled workpiece increase with the increase in the area reduction, which further has a significant effect on the RDR. The increase in deformation temperature causes the metal to flow less in the axial direction and more in the circumferential direction, and thus reduces the RDR. Moreover, deformation temperature and area reduction have a significant effect on the volume fraction of the primary α phase (fα_e), the morphology and mechanical properties of the α phase. The strength properties of TC4 alloy can be improved by interleaving equiaxed α phase with disordered secondary α phase and increasing the fα_e. The grain refinement and strength properties can be improved by increasing the area reduction to more than 30%.

The experimental acquisition of electromagnetic forming limit is significantly confined due to the non-uniform pulse pressure of electromagnetic actuator and the complex deformation behavior of sheet metal. Hence, it was proposed to determine the electromagnetic forming limit diagram of aluminum alloy sheet by combining theoretical model, numerical simulation and experimental verification. The Marciniak–Kuczynski model embedded with Cowper-Symonds rate-dependent hardening model was derived in order to consider the strain rate effect on the electromagnetic formability of aluminum alloy sheet. The self-loop samples were newly designed with long oval coil for electromagnetic forming experiments to accomplish the typical deformation paths of uniaxial tension and plane strain. The strain rates and strain paths were investigated by numerical simulations. With the electromagnetic forming limits under uniaxial tension and plane strain conditions, the Marciniak–Kuczynski model was calibrated to fully determine the electromagnetic forming limit diagram. The electromagnetic bulging experiment was carried out to validate the electromagnetic forming limit diagram. Compared with the quasi-static forming limit diagram, the electromagnetic forming limit diagram of AA5182-O aluminum alloy is much higher. The electromagnetic forming limits under uniaxial tension, plane strain and equal-biaxial tension conditions are improved by 43%, 53% and 59%, respectively.

The computational cost of high-fidelity injection molding simulations has been growing in the past years making it more and more challenging to use them for performing analyses such as optimizations or uncertainty quantification. Surrogate modeling offers a cheaper way to realize such studies and has been gaining attention in the field of injection molding simulation. In this work, we propose to compare three surrogate modeling techniques along with two design of experiment methods in their ability to predict the pressure signal at a surface node in a Moldflow simulation by varying process and modeling parameters. A Sobol sensitivity analysis is performed to study the contribution of the varied parameters on the pressure results. In addition, one of the generated models is used along with experimental pressure sensor data to improve the pressure estimation by calibrating the heat transfer coefficients during filling and packing as well as the pressure-dependency coefficient in the Cross-WLF viscosity model. This resulted in major improvements of the pressure predictions for all 27 considered cases in comparison to using the default heat transfer coefficients and viscosity model parameter.

The material properties of the strip play a vital role in the power consumption and the damage evolution in a tandem cold rolling mill. Therefore, the strip tearing or power consumption level of importance is not the same for different materials. Besides, various reduction schedules can be proposed for the specified total reduction and initial strip thickness in the tandem cold rolling process. An important goal that the reduction patterns should be met is to minimize power consumption and damage evolution simultaneously. Firstly, the level of importance of saving energy and strip tearing should be calculated for each material to find a reduction schedule. For this purpose, the Bao-Wierzbicki (BW) ductile damage criterion is selected and calibrated by the hybrid experimental–numerical method for five widely used carbon steel alloys. Then, the fracture loci of selected materials are constructed and implemented into an explicit finite element code. A five-stand tandem rolling mill is simulated numerically in which the flattening phenomenon of the rollers is considered. By comparing the simulation results, an indicator is introduced for the comparison of steel grades in terms of the rolling power consumption and damage evolution in a specified rolling program. Afterward, the Pareto optimality is undertaken to optimize the power-damage objective function. This paper presents a new method for determining the importance of damage evolution and power consumption based on material properties. This method significantly reduces energy consumption and the probability of strip tearing simultaneously in a tandem cold rolling mill.

In this work, a recently proposed anisotropic Drucker function is implemented with non-associated flow rule (non-AFR) to predict the earing profile during cup drawing. The finite element formulation under non-AFR is developed for the precise simulation of the deep drawing process with a strong anisotropic aluminum alloy of AA2090-T3. The comparison between the simulation and experimental results reveals that the earing profile numerically predicted by the anisotropic Drucker function under non-AFR is in good agreement with the measured profile from experiments. It’s also reveal that the improvement of accuracy of prediction for r-values does not always mean the synchronously improvement in prediction the earing profile for strong anisotropic phenomena of deep drawing for AA2090-T3. The computation efficiency of the anisotropic Drucker function is also investigated and compared with the Yld2004-18p function, which shows that 40% reduction of computational cost can be reached. The influence of different shapes of yield and potential on earing prediction is also investigated by combining the anisotropic Drucker function and Yld2004-18p function under non-AFR, which demonstrates that a proper shape of plastic potential is very important to predict the small ear around 0º for AA2090-T3. It also proves that both the yield and plastic potential functions strongly influence the height and earing profile in the simulation of cup deep drawing. It’s also should be mentioned that the r-value does not keep constant in the simulation in the uniaxial tension of a single cubic element, but varies with the increase of plastic deformation in directional uniaxial tension, which may raise the difficulty for accurately prediction in metal forming.

This paper is concerned with evaluation of deformation in single point incremental forming (SPIF) for a Ti6Al4V sheet. Tension and compression properties were experimentally obtained along the RD, DD, and TD to investigate the in-plane anisotropy and the strength differential (SD) effect. To characterize the constitutive equation, an anisotropic and asymmetric yield function (CPB06ex2) was employed for the Ti6Al4V sheet. Uniaxial loading–unloading tests were carried out to confirm the degradation of the elastic modulus due to plastic deformation. The SPIF tests were then conducted through a 3-axis CNC-based incremental forming machine with a tool path for a truncated pyramid. To describe the deformation in the SPIF considering the springback, FE simulations were performed with different constitutive models from isotropic to anisotropic and asymmetric cases considering the elastic modulus degradation. The superiority between the constitutive models was evaluated by comparing the experimental and FE results of the surface profile. It was confirmed that the model that fits the overall shape profile well is the most advanced constitutive model, CPB06ex2, which features the degradation of the elastic modulus.

Deep rolling is a powerful tool to increase the service life or reduce the weight of railway axles. Three fatigue-resistant increasing effects are achieved in one treatment: lower surface roughness, strain hardening and compressive residual stresses near the surface. In this work, all measurable changes introduced by the deep rolling process are investigated. A partly deep-rolled railway axle made of high strength steel material 34CrNiMo6 is investigated experimentally. Microstructure analyses, hardness-, roughness-, FWHM- and residual stress measurements are performed. By the microstructure analyses a very local grain distortion, in the range < 5 µm, is proven in the deep rolled section. Stable hardness values, but increased strain hardening is detected by means of FWHM and the surface roughness is significantly reduced by the process application. Residual stresses were measured using the XRD and HD methods. Similar surface values are proven, but the determined depth profiles deviate. Residual stress measurements have generally limitations when measuring in depth, but especially their distribution is significant for increasing the durability of steel materials. Therefore, a numerical deep rolling simulation model is additionally built. Based on uniaxial tensile and cyclic test results, examined on specimen machined from the edge layer of the railway axle, an elastic–plastic Chaboche material model is parameterised. The material model is added to the simulation model and so the introduced residual stresses can be simulated. The comparison of the simulated residual stress in-depth profile, considering the electrochemical removal, shows good agreement to the measurement results. The so validated simulation model is able to determine the prevailing residual stress state near the surface after deep rolling the railway axle. Maximum compressive residual stresses up to about -1,000 MPa near the surface are achieved. The change from the induced compressive to the compensating tensile residual stress range occurs at a depth of 3.5 mm and maximum tensile residual stresses of + 100 MPa at a depth of 4 mm are introduced. In summary, the presented experimental and numerical results demonstrate the modifications induced by the deep rolling process application on a railway axle and lay the foundation for a further optimisation of the deep rolling process.

The Collaborative Research Center 1153 is investigating an innovative process chain for the production of hybrid components. The hybrid workpieces are first joined and then formed by cross-wedge rolling. Pinion shafts were manufactured to investigate the behavior of the joining zone under increased complexity of the forming process. For this purpose, six types of workpieces produced by three types of joining processes were formed into pinion shafts. The reference process provides a shaft with a smooth bearing seat. It was found that the increased complexity did not present any challenges compared to the reference processes. A near-net shape geometry was achieved for the pinions made of steel.

The deep drawability of additively manufactured stainless steel sheets with a core structure is investigated. By fracture forming limit diagrams it is shown that the additively manufactured sheets reveal good formability. The deep drawing process is analyzed numerically and the numerical models are validated experimentally. The main failure mode is a fracture of the face sheets. No severe deformation of the core structure was encountered, leading to the fact that the parts keep their structural integrity after the deep drawing process. It is shown that the process forces can reasonably be predicted by a modified Siebel’s method. A process window diagram is derived, e.g. showing a maximum deep drawing ratio βmax = 1.4 for honeycomb structures with a relative core density of ρcore = 0.22.

It is almost commonplace to say that physics-based constitutive models developed to characterize the mechanical behavior of materials are to be preferred over phenomenological models. However, the constitutive relations offered by physics-based approaches are oftentimes too involved to be handled in finite element (FE) simulations for practical applications. There is a demand for physics-based, yet robust and user-friendly models, and one such model will be highlighted in this article. A simple constitutive model developed recently by Bouaziz to extend the classical physics-based Kocks-Mecking model provides a viable tool for modelling a broad range of materials – beyond the single-phase coarse-grained materials it was initially devised for. The efficacy of the model was put to the test by investigating its applicability for different materials. A broad interval of the true stress vs. true strain curve was studied by the measurement-in-neck-section method in the uniaxial tensile mode for six types of metallic materials, and simulations using the finite element method emulating the experimental conditions were developed. In this way, the engineering stress-strain curves were obtained corresponding to the true stress-strain curves for these materials. A comparison of the numerical simulations of the tensile behaviour of all six materials with the experimental results for a broad range of strains showed that among the models trialled, the Bouaziz model was the best-performing one. The proposed model can be recommended for use in FE simulations of the mechanical behaviour of engineering structures as a viable alternative to complex physics-based or simplistic phenomenological constitutive models.